1-benzyl-4-[(5-cyclopropyl-1,2-oxazol-3-yl)methyl]piperazin-2-one

• IUPAC Name: 1-benzyl-4-[(5-cyclopropyl-1,2-oxazol-3-yl)methyl]piperazin-2-one
• InChI: InChI=1S/C18H21N3O2/c22-18-13-20(12-16-10-17(23-19-16)15-6-7-15)8-9-21(18)11-14-4-2-1-3-5-14/h1-5,10,15H,6-9,11-13H2
• InChI Key: BUIUWTHDJQAQSR-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=NO2)CN3CCN(C(=O)C3)CC4=CC=CC=C4
• Molecular Formula: C18H21N3O2
• Molecular Weight: 311.4 g/mol

Description

The compound “1-benzyl-4-[(5-cyclopropyl-1,2-oxazol-3-yl)methyl]piperazin-2-one” is a complex organic molecule. It contains several functional groups including a benzyl group, a cyclopropyl group, an oxazole ring, and a piperazine ring. These functional groups suggest that the compound could have interesting chemical properties and potential applications in fields like medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound is likely quite complex due to the presence of multiple rings and functional groups. The oxazole and piperazine rings, in particular, would contribute to the three-dimensionality of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar oxazole ring could impact its solubility in different solvents.

Scientific Research Applications

1-benzyl-4-[(5-cyclopropyl-1,2-oxazol-3-yl)methyl]piperazin-2-one has been used in a variety of scientific research applications, including studies of the effects of serotonin receptor modulation and the effects of serotonin receptor antagonists. This compound has been used in laboratory experiments to study the effects of serotonin receptor agonists and antagonists on the behavior of laboratory animals. Additionally, this compound has been used in studies of the effects of serotonin receptor agonists on the development of certain diseases, such as Parkinson’s disease.

Mechanism of Action

Target of Action

Oxazole derivatives, which this compound is a part of, have been found to possess a wide spectrum of biological activities . They have been used as intermediates for the synthesis of new chemical entities in medicinal chemistry .

Mode of Action

It is known that the substitution pattern in oxazole derivatives plays a pivotal role in delineating their biological activities .

Biochemical Pathways

Oxazole derivatives have been found to affect a variety of biological activities, including antimicrobial, anticancer, antitubercular, anti-inflammatory, antidiabetic, antiobesity, and antioxidant activities .

Result of Action

One oxazole derivative was found to possess considerable dpp-iv inhibition , suggesting potential antidiabetic activity.

Advantages and Limitations for Lab Experiments

1-benzyl-4-[(5-cyclopropyl-1,2-oxazol-3-yl)methyl]piperazin-2-one has several advantages for use in laboratory experiments. This compound is relatively easy to synthesize and can be synthesized in a relatively short amount of time. Additionally, this compound is relatively stable and can be stored for long periods of time without losing its efficacy. However, this compound is relatively expensive and can be difficult to obtain in large quantities.

Future Directions

1-benzyl-4-[(5-cyclopropyl-1,2-oxazol-3-yl)methyl]piperazin-2-one has a variety of potential future directions. This compound could be used in further studies of the effects of serotonin receptor modulation on behavior, as well as the effects of serotonin receptor antagonists on the development of certain diseases. Additionally, this compound could be used in further studies of the effects of serotonin receptor agonists on inflammation and the immune system. This compound could also be used in further studies of the effects of serotonin receptor agonists on the development of certain neurological disorders, such as Alzheimer’s disease. Finally, this compound could be used in further studies of the effects of serotonin receptor agonists on the development of certain psychiatric disorders, such as depression and anxiety.

Synthesis Methods

1-benzyl-4-[(5-cyclopropyl-1,2-oxazol-3-yl)methyl]piperazin-2-one is synthesized through a cyclopropanation reaction involving cyclopropylmethyl oxazolone and 1-benzylpiperazin-2-one. The reaction is carried out in a solvent such as dichloromethane, and the reaction product is purified by column chromatography. The synthesis of this compound has been well-documented in the scientific literature and is relatively straightforward.